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Abstract
2-Iodobenzohydrazide, a halogenated derivative of benzohydrazide, serves as a crucial

building block in the synthesis of various heterocyclic compounds with significant therapeutic

potential. While its direct biological activities are not extensively documented, its role as a

precursor for novel antimicrobial and anticancer agents is of considerable interest in medicinal

chemistry. This technical guide provides a comprehensive overview of the discovery, synthesis,

and physicochemical properties of 2-Iodobenzohydrazide, along with detailed experimental

protocols and a look into the biological activities of its derivatives.

Introduction and Historical Context
The history of 2-Iodobenzohydrazide is intrinsically linked to the broader exploration of

hydrazide compounds in medicinal chemistry. A pivotal moment in this field was the discovery

of the antitubercular activity of isoniazid (isonicotinic acid hydrazide) in the early 1950s. This

breakthrough catalyzed extensive research into the synthesis and biological evaluation of a

wide array of hydrazide derivatives, including those of benzoic acid.

While the precise first synthesis of 2-Iodobenzohydrazide is not readily available in seminal,

standalone publications, its preparation falls under the general and well-established methods
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for synthesizing benzohydrazides. These methods have been refined over the years, including

the application of microwave-assisted synthesis to enhance reaction efficiency. The primary

importance of 2-Iodobenzohydrazide lies in its utility as a versatile starting material for

creating more complex molecules with potential therapeutic applications.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Iodobenzohydrazide is presented in

the table below.

Property Value Reference

CAS Number 31822-03-4 [1]

Molecular Formula C₇H₇IN₂O [1]

Molecular Weight 262.05 g/mol [1]

Melting Point 144-145 °C

Appearance
White to off-white crystalline

solid

Solubility
Soluble in polar organic

solvents

Synthesis of 2-Iodobenzohydrazide
The synthesis of 2-Iodobenzohydrazide is typically achieved through a two-step process

starting from 2-iodobenzoic acid. The first step involves the esterification of the carboxylic acid,

followed by hydrazinolysis of the resulting ester.

Synthesis Workflow
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Step 1: Esterification
Step 2: Hydrazinolysis

2-Iodobenzoic Acid Methyl 2-Iodobenzoate

Methanol,
Sulfuric Acid (cat.)

2-Iodobenzohydrazide

Hydrazine Hydrate,
Ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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